Cas no 216453-74-6 (11-Keto Budesonide(Mixture of Diastereomers))

• Product Name: 11-Keto Budesonide(Mixture of Diastereomers)
• CAS No: 216453-74-6
• MF: C₂₅H₃₂O₆
• MW: 428.517988204956
• CID: 1003900
• PubChem ID: 91810638
• Update Time: 2025-04-20

11-Keto Budesonide(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• (16α)-16,17-[Butylidenebis(oxy)]-21-hydroxypregna-1,4-diene-3,11,20-trione
• 11-Keto Budesonide
• 11-Keto Budesonide (Mixture of Diastereomers)
• 11-Keto Budesonide (Mixture of Diastereomers)
• BUDESONIDE IMPURITY L, 11-KETO BUDESONIDE
• 16α,17-[Butylidenebis(oxy)]-21-hydroxypregna-1,4-diene-3,11,20-trione
• 16alpha,17-[butylidenebis(oxy)]-21-hydroxypregna-1,4-diene-3,11,20-trione
• 4H40LJ213Z
• Q27259582
• 11-KETOBUDESONIDE [USP IMPURITY]
• UNII-4H40LJ213Z
• (6aR,6bS,8aS,8bS,11aR,12aS,12bS)-8b-(2-hydroxyacetyl)-6a,8a-dimethyl-10-propyl-1,6a,6b,8,8a,8b,11a,12,12a,12b-decahydro-4H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxole-4,7(2H)-dione
• (1S,2S,4R,8S,9S,12S,13R)-8-(2-hydroxyacetyl)-9,13-dimethyl-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-diene-11,16-dione
• BUDESONIDE IMPURITY L
• 216453-74-6
• PREGNA-1,4-DIENE-3,11,20-TRIONE, 16,17-(BUTYLIDENEBIS(OXY))-21-HYDROXY-, (16.ALPHA.)-
• 16?,17-[(1RS)-Butylidene-bis(oxy)]-21-hydroxypregna-1,4-diene-3,11,20-trione; Budesonide Imp. L (EP); Budesonide Related Compound L; Budesonide Impurity L
• Budesonide-11-keto
• (6aR,6bS,8aS,8bS,11aR,12aS,12bS)-8b-(2-Hydroxyacetyl)-6a,8a-dimethyl-10-propyl-6b,8,8a,8b,11a,12,12a,12b-octahydro-1H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxole-4,7(2H,6aH)-dione (Budesonide Impurity)
• BUDESONIDE IMPURITY L [EP IMPURITY]
• 16.ALPHA.,17-(BUTYLIDENEBIS(OXY))-21-HYDROXYPREGNA-1,4-DIENE-3,11,20-TRIONE
• Pregna-1,4-diene-3,11,20-trione, 16,17-(butylidenebis(oxy))-21-hydroxy-, (16alpha)-
• (16alpha)-16,17-[Butylidenebis(oxy)]-21-hydroxypregna-1,4-diene-3,11,20-trione
• CS-0166428
• 16alpha,17-[(1RS)-Butylidene-bis(oxy)]-21-hydroxypregna-1,4-diene-3,11,20-trione
• 11-Ketobudesonide
• 16a,17-[(1RS)-Butylidene-bis(oxy)]-21-hydroxypregna-1,4-diene-3,11,20-trione; Budesonide Imp. L (EP); Budesonide Related Compound L; Budesonide Impurity L
• 11-Keto Budesonide(Mixture of Diastereomers)

• Inchi： 1S/C25H32O6/c1-4-5-21-30-20-11-17-16-7-6-14-10-15(27)8-9-23(14,2)22(16)18(28)12-24(17,3)25(20,31-21)19(29)13-26/h8-10,16-17,20-22,26H,4-7,11-13H2,1-3H3/t16-,17-,20+,21?,22+,23-,24-,25+/m0/s1
• InChI Key： NTERSHSWHLAIHV-ADKFLVHOSA-N
• SMILES： O1C(CCC)O[C@@H]2C[C@H]3[C@@H]4CCC5=CC(C=C[C@]5(C)[C@H]4C(C[C@]3(C)[C@]12C(CO)=O)=O)=O

Computed Properties

• Exact Mass: 428.21988874g/mol
• Monoisotopic Mass: 428.21988874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 904
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 601.7±55.0 °C at 760 mmHg
• Flash Point: 203.4±25.0 °C
• Solubility: Chloroform (Slightly), Dichloromethane (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±3.9 mmHg at 25°C

11-Keto Budesonide(Mixture of Diastereomers) Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： CAUT
• Storage Condition：-20?°C Freezer, Under inert atmosphere